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Compound of Interest

Compound Name: Pentaerythritol propoxylate

Cat. No.: B1255821

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight and chemical
formula of pentaerythritol propoxylate. Given its polymeric nature, pentaerythritol
propoxylate does not have a single molecular weight but rather a distribution of weights
depending on the extent of propoxylation. This document consolidates available data, outlines
methodologies for its characterization, and presents visual representations of its structure and
analytical workflows.

Molecular Weight and Formula

Pentaerythritol propoxylate is a branched polyether polyol synthesized by the propoxylation
of pentaerythritol. The final molecular weight is contingent on the number of propylene oxide
(PO) units that are added to the four hydroxyl groups of the pentaerythritol core. This variability
is often expressed in commercial products with a designation such as "(n/m PO/OH)," where 'n’
represents the average number of PO units and 'm' is the number of terminal hydroxyl groups
(which is typically 4 for this molecule).

The generalized chemical formula for pentaerythritol propoxylate is
C[CH2(OCH2CH(CHs))nOH]a.[1][2] The degree of polymerization, 'n’', can vary, leading to a
range of molecular weights.

Data Summary
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The following table summarizes the molecular weight and formula for various forms of
pentaerythritol propoxylate found in commercially available products and chemical

databases.
Average Molecular
Designation Weight (Mn) (g/mol Molecular Formula  Source(s)
)
Pentaerythritol
212.24 CsH2006 [3114]
propoxylate
Pentaerythritol
propoxylate (5/4 ~426 Not specified [1112][5][6]
PO/OH)
Pentaerythritol
propoxylate (5/4 504.61 C22H48012 [7181I9]
PO/OH)
Pentaerythritol
propoxylate (17/8 ~629 Not specified [819]
PO/OH)

Note: The discrepancy in molecular weight for the (5/4 PO/OH) designation may arise from
different manufacturing processes or analytical methods used by various suppliers.

Experimental Protocols for Molecular Weight
Determination

Determining the molecular weight of a polymer like pentaerythritol propoxylate requires
specialized analytical techniques. While specific protocols for this exact molecule are
proprietary to manufacturers, the following are standard methods employed for the
characterization of polyols and polyethers.

Gel Permeation Chromatography (GPC) | Size Exclusion
Chromatography (SEC)
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GPC/SEC is a widely used technique to determine the molecular weight distribution of
polymers.[10][11][12]

Methodology:

Sample Preparation: A dilute solution of the pentaerythritol propoxylate sample is
prepared in a suitable solvent (e.g., tetrahydrofuran - THF).

Instrumentation: A GPC/SEC system equipped with a pump, injector, a series of columns
packed with porous gel, and a detector (typically a refractive index detector for polyols) is
used.[11]

Separation: The sample solution is injected into the mobile phase, which flows through the
columns. Larger molecules elute first as they are excluded from the pores of the gel, while
smaller molecules penetrate the pores and have a longer elution time.[12]

Calibration: The system is calibrated using polymer standards of known molecular weights
(e.g., polystyrene standards). A calibration curve of log(molecular weight) versus elution time
is generated.[10]

Data Analysis: The elution profile of the pentaerythritol propoxylate sample is compared to
the calibration curve to determine its number-average molecular weight (Mn), weight-
average molecular weight (Mw), and polydispersity index (PDI = Mw/Mn).[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for detailed structural elucidation and can be used to

determine the number-average molecular weight through end-group analysis.[1][2][13]

Methodology:

Sample Preparation: The pentaerythritol propoxylate sample is dissolved in a suitable
deuterated solvent (e.g., CDCIls or DMSO-ds).

Data Acquisition: *H NMR and 3C NMR spectra are acquired.

End-Group Analysis: The *H NMR spectrum is used to identify the signals corresponding to
the terminal hydroxyl protons and the protons of the repeating propylene oxide units. By
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integrating the areas of these respective signals, the ratio of end-groups to repeating units
can be calculated, which allows for the determination of the average degree of
polymerization and subsequently, the number-average molecular weight (Mn).[14]

Mass Spectrometry (MS)

Mass spectrometry, particularly with soft ionization techniques like Matrix-Assisted Laser
Desorption/lonization (MALDI) or Electrospray lonization (ESI), can be used to determine the
molecular weight distribution of polymers.[7][15][16]

Methodology:

o Sample Preparation: The pentaerythritol propoxylate sample is mixed with a suitable
matrix (for MALDI) or dissolved in an appropriate solvent with a salt (for ESI) to facilitate
ionization.

 lonization: The sample is ionized using either a laser (MALDI) or a high voltage (ESI).

e Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) in
a mass analyzer (e.g., time-of-flight - TOF).

o Data Analysis: The resulting spectrum shows a distribution of peaks, each corresponding to
a polymer chain of a specific length. This data can be used to calculate the molecular weight
averages (Mn and Mw).[16]

Visualizations

The following diagrams illustrate the chemical structure and a generalized workflow for
molecular weight determination.
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Caption: Chemical structure of pentaerythritol propoxylate.
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Caption: Workflow for molecular weight determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.researchgate.net/publication/6526260_Characterization_of_polyether_mixtures_using_thin-layer_chromatography_and_matrix-assisted_laser_desorptionionization_mass_spectrometry
https://www.sigmaaldrich.com/TW/zh/product/aldrich/418749
http://polymer.chem.cmu.edu/~kmatweb/2000/May_June_00/May_00/AnalyticChem/AC3.pdf
https://www.researchgate.net/publication/334756381_Chapter_1_Applications_of_NMR_in_Polymer_Characterization_-_An_Introduction
https://patents.google.com/patent/CN102320936A/en
https://patents.google.com/patent/CN102320936A/en
https://en.wikipedia.org/wiki/Gel_permeation_chromatography
https://www.shimadzu.com/an/service-support/technical-support/analysis-basics/basic/55/55intro.html
https://www.shimadzu.com/an/service-support/technical-support/analysis-basics/basic/55/55intro.html
https://www.slideshare.net/slideshow/polymers-molecular-weight-determination-gel-permeation-chromatograpy-sec/80827479
https://www.slideshare.net/slideshow/polymers-molecular-weight-determination-gel-permeation-chromatograpy-sec/80827479
https://www.creative-biostructure.com/using-nmr-for-studying-polymer-structures.htm
https://www.azom.com/article.aspx?ArticleID=24306
https://pubs.acs.org/doi/10.1021/jasms.9b00148
https://discovery.researcher.life/article/characterization-of-polyether-and-polyester-polyurethane-soft-blocks-using-maldi-mass-spectrometry/9bb3f03fedc93d859e542b24eb2a79dd
https://www.benchchem.com/product/b1255821#pentaerythritol-propoxylate-molecular-weight-and-formula
https://www.benchchem.com/product/b1255821#pentaerythritol-propoxylate-molecular-weight-and-formula
https://www.benchchem.com/product/b1255821#pentaerythritol-propoxylate-molecular-weight-and-formula
https://www.benchchem.com/product/b1255821#pentaerythritol-propoxylate-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1255821?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1255821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1255821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

